Cas no 2248294-90-6 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[3-(propan-2-yl)phenoxy]propanoate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[3-(propan-2-yl)phenoxy]propanoate
• CAS No: 2248294-90-6
• MF: C₂₀H₁₉NO₅
• MW: 353.368565797806
• CID: 5916559
• PubChem ID: 165730394
• Update Time: 2025-05-19

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[3-(propan-2-yl)phenoxy]propanoate Chemical and Physical Properties

Names and Identifiers

• EN300-6519129
• 2248294-90-6
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[3-(propan-2-yl)phenoxy]propanoate

• Inchi： 1S/C20H19NO5/c1-12(2)14-7-6-8-15(11-14)25-13(3)20(24)26-21-18(22)16-9-4-5-10-17(16)19(21)23/h4-13H,1-3H3
• InChI Key： TURMKZSMNVAZCS-UHFFFAOYSA-N
• SMILES： O(C(C)C(=O)ON1C(C2C=CC=CC=2C1=O)=O)C1=CC=CC(=C1)C(C)C

Computed Properties

• Exact Mass: 353.12632271g/mol
• Monoisotopic Mass: 353.12632271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 536
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 72.9Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[3-(propan-2-yl)phenoxy]propanoate

1,3-Dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[3-(propan-2-yl)phenoxy]propanoate: A Comprehensive Overview

The compound with CAS No. 2248294-90-6, known as 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[3-(propan-2-yl)phenoxy]propanoate, is a highly specialized organic molecule that has garnered significant attention in the fields of pharmaceutical chemistry, agricultural chemistry, and materials science. This compound is notable for its unique structural features and its potential applications in drug development and agricultural chemical formulations. Recent advancements in synthetic methodologies and bioactivity studies have further highlighted its significance in modern chemical research.

The molecular structure of 1,3-dioxo-2,3-dihydro-1H-isoindol is characterized by a fused bicyclic system, which contributes to its stability and reactivity. The presence of the phenoxy group at the 3-position of the phenyl ring introduces additional electronic effects, enhancing its ability to participate in various chemical reactions. The propanoyl group attached to the isoindole ring further modulates the physical and chemical properties of the molecule, making it a versatile building block for advanced chemical synthesis.

Recent studies have focused on the synthesis and characterization of this compound using cutting-edge techniques such as green chemistry methods and microwave-assisted synthesis. These approaches have not only improved the efficiency of production but also reduced environmental impact, aligning with current global sustainability goals. The compound's ability to act as a precursor in the synthesis of bioactive molecules has been extensively explored, particularly in the context of antimicrobial agents and anticancer drugs.

In terms of biological activity, 1,3-dioxo-2,3-dihydro-1H-isoindol derivatives have shown promising results in various in vitro assays. For instance, recent research has demonstrated its potential as an inhibitor of key enzymes involved in inflammatory pathways, suggesting its role in the development of anti-inflammatory drugs. Additionally, its ability to modulate cellular signaling pathways has opened new avenues for its application in cancer therapy.

The agricultural sector has also benefited from the study of this compound. Its phenoxy group endows it with herbicidal properties, making it a candidate for next-generation herbicide formulations. Recent field trials have indicated its effectiveness in controlling invasive plant species without adverse effects on non-target organisms, which is a significant advantage over traditional herbicides.

From a materials science perspective, the compound's unique electronic properties make it a potential candidate for applications in organic electronics. Its ability to form stable charge transfer complexes has been explored for use in organic photovoltaic devices and light-emitting diodes (OLEDs). Recent breakthroughs in this area have demonstrated improved device performance when incorporating this compound into polymer blends.

In conclusion, 1,3-dioxo-2,3-dihydro-1H-isoindol derivatives represent a class of compounds with diverse applications across multiple disciplines. Ongoing research continues to uncover new potential uses and optimize existing applications, ensuring that this compound remains at the forefront of chemical innovation.